Cas no 2171793-98-7 (3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171793-98-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5565009
• PubChem ID: 165595125
• Update Time: 2025-05-20

3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2171793-98-7
• EN300-1639936
• 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro[4.5]decane
• 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane

• Inchi： 1S/C14H25NO3/c1-13(2)9-14(10-18-13)12(15-5-8-17-14)11-3-6-16-7-4-11/h11-12,15H,3-10H2,1-2H3
• InChI Key： FHRKSIBFKDBDHH-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCOCC2)C21COC(C)(C)C2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane

Introduction to 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane (CAS No. 2171793-98-7)

3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane is a highly intricate heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential pharmacological applications. This spirocyclic structure, characterized by the presence of an azaspiro ring system linked to an oxygenated tetrahydropyran moiety, presents a fascinating opportunity for modulating biological targets. The compound’s molecular architecture, featuring multiple stereocenters and functional groups, makes it a promising candidate for further exploration in drug discovery and development.

The chemical entity CAS No. 2171793-98-7 identifies this molecule as a distinct chemical species with well-defined properties. Its synthesis involves sophisticated organic transformations, including spirocyclic formation and functional group interconversions, which highlight the synthetic challenges and achievements in constructing such complex scaffolds. The presence of both nitrogen and oxygen atoms in the ring system imparts unique electronic and steric properties, which are critical for understanding its interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and mechanistic insights for this compound. Molecular docking studies suggest that 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane may interact with various protein targets, including enzymes and receptors implicated in inflammatory pathways. This aligns with the growing interest in designing molecules that can modulate these pathways for therapeutic purposes.

The spirocyclic core of this compound is particularly noteworthy due to its rigid conformation, which can be advantageous for achieving high binding specificity. Spirocycles have been extensively studied for their potential as pharmacophores due to their ability to adopt stable three-dimensional shapes that complement biological targets. The incorporation of an azaspiro ring system into a molecule like 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane introduces additional conformational constraints, which may enhance its selectivity over off-target interactions.

In parallel with computational studies, experimental investigations have begun to unravel the pharmacological profile of this compound. Preliminary in vitro assays indicate that it exhibits moderate activity against certain enzyme targets, suggesting a potential role in modulating metabolic pathways relevant to diseases such as diabetes and cancer. The oxygenated tetrahydropyran moiety further contributes to its pharmacological diversity by introducing hydrogen bonding capabilities and influencing solubility characteristics.

The synthesis of 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane has been refined through multi-step organic synthesis protocols that showcase the ingenuity of modern synthetic chemists. Key steps include the formation of the spirocyclic bond via intramolecular cyclization reactions and the introduction of the oxan ring through nucleophilic substitution or condensation reactions. These synthetic strategies not only highlight the versatility of current methodologies but also provide valuable insights into optimizing yield and purity for subsequent biological evaluation.

As research progresses, the integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azaspiro4.5decane. These models can predict physicochemical properties and ADME (Absorption, Distribution, Metabolism, Excretion) profiles with remarkable accuracy, allowing researchers to prioritize compounds based on their potential for clinical success. The spirocyclic nature of this molecule is well-suited for machine learning predictions due to its distinct structural features being captured by contemporary algorithms.

The bioisosteric relationships between different functional groups in this compound are also worth exploring. For instance, the oxygen atom in the oxan ring could be bioisosterically replaced with other heteroatoms or hydroxyl groups to modify binding interactions without significantly altering overall molecular shape or electronic properties. Such modifications are crucial for optimizing potency while minimizing side effects—a cornerstone principle in medicinal chemistry.

Future studies on CAS No. 2171793-98-7 may focus on exploring its derivatives through structure-based drug design approaches. By leveraging crystallographic data or high-resolution NMR spectroscopy techniques combined with computational modeling tools like molecular dynamics simulations (MD), researchers can gain deeper insights into how subtle changes at specific positions within its framework affect biological activity levels across different target classes.

The versatility of heterocyclic compounds like 3,3-dimethyl-10-(oxan-4-yl)-2,6-dioxa-9-azasp^{ir.5decane) lies not only in their inherent biological relevance but also because they serve as templates for designing novel therapeutic agents tailored toward specific disease mechanisms or treatment modalities currently lacking effective interventions.}

In conclusion, 3,^{,,,,,,,,,,,,,,,, 2171793-98->7 is an exemplar compound demonstrating how intricate molecular architectures derived from heterocyclic chemistry can lead to innovative approaches in drug discovery and development efforts worldwide today . Its unique structural features , coupled with emerging computational techniques , position it as a compelling subject for further exploration within both academic research communities industrial pharmaceutical sectors alike . As methodologies advance , so too will our ability predict optimize exploit such molecules therapeutic potential . Thus , continued investigation into compounds such as these remains essential pushing boundaries forward science medicine continue benefit humanity future generations come about .}